Cas no 61544-83-0 (Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester)
61544-83-0 structure
Product Name:Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester
CAS No:61544-83-0
MF:C14H23N3O2
MW:265.351323366165
CID:475509
PubChem ID:20290415
Update Time:2025-04-19
Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester
- methyl 3,4,5-tris(dimethylamino)benzoate
- DTXSID00604709
- SCHEMBL11358739
- 61544-83-0
-
- Inchi: 1S/C14H23N3O2/c1-15(2)11-8-10(14(18)19-7)9-12(16(3)4)13(11)17(5)6/h8-9H,1-7H3
- InChI Key: QVSNGZALKWQQGT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=C(C=1)N(C)C)N(C)C)N(C)C)=O
Computed Properties
- Exact Mass: 265.17919
- Monoisotopic Mass: 265.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 36Ų
Experimental Properties
- PSA: 36.02
Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
61544-83-0 (Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester) Related Products
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